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Compound of Interest

Compound Name: 1,3-Dichloro-5-ethynylbenzene

Cat. No.: B1355376 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,3-Dichloro-5-ethynylbenzene is a valuable synthetic intermediate, featuring a

reactive terminal alkyne handle and two chloro-substituents that can be used for further

functionalization. The synthesis of substituted alkynes from this precursor is of significant

interest in medicinal chemistry and materials science. These products serve as core scaffolds

for novel therapeutic agents, organic electronic materials, and complex molecular architectures

such as porphyrin arrays.[1] The Sonogashira cross-coupling reaction is the premier method for

forming carbon-carbon bonds between terminal alkynes and aryl or vinyl halides, offering a

robust and versatile route to these target compounds.[2] This reaction is typically performed

under mild conditions using a palladium catalyst and a copper(I) co-catalyst.[2] This document

provides detailed protocols for both copper-catalyzed and copper-free Sonogashira coupling

reactions, along with data to guide experimental design.

General Reaction Scheme: Sonogashira Coupling
The primary transformation involves the palladium-catalyzed cross-coupling of 1,3-dichloro-5-
ethynylbenzene with various aryl or vinyl halides (Ar-X).
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Reactants

Product

1,3-Dichloro-5-ethynylbenzene Aryl/Vinyl Halide (Ar-X)

Ar-X

Pd Catalyst (e.g., Pd(PPh₃)₂Cl₂)
Cu(I) Co-catalyst (e.g., CuI)

Amine Base (e.g., TEA, DIPEA)
Solvent (e.g., THF, Toluene)

Substituted Alkyne

1,3-Dichloro-5-(arylethynyl)benzene

Click to download full resolution via product page

Caption: Sonogashira coupling of 1,3-dichloro-5-ethynylbenzene.

Potential Applications & Derivatization
The synthesized substituted alkynes are not merely final products but versatile building blocks.

Their rigid, linear structure makes them ideal for constructing larger, conjugated systems. For

example, they can be used to create extended porphyrin arrays for applications in molecular
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electronics or as precursors for complex heterocyclic compounds with potential biological

activity, such as kinase inhibitors or anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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